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Pelecopan stability problems in storage
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Compound Focus: Pelecopan

CAS No.: 2378380-49-3

Cat. No.: S12864284

Pelecopan Storage Specifications

Form Temperature Solvent Shelf Life Key Considerations
Powder -20°C ~3years [1] Keep desiccated; protect from light and moisture.
Solution 4°C DMSO ~2 weeks Short-term storage only; prone to freeze-thaw
[1] degradation.
Solution -80°C DMSO ~6 months Recommended for long-term storage of stock
[1] solutions.

Experimental Handling & Solubility Protocols

For consistent experimental results, proper preparation and handling of Pelecopan solutions are critical.

e Solubility Data: Pelecopan is soluble in DMSO (~100 mg/mL or ~246 mM) [1]. For in vivo
formulations, it can be further diluted in saline solutions containing co-solvents like PEG300 and
Tween80 [1].

e Sample Preparation Protocol:

o Weighing: Allow the powder vial to warm to room temperature before opening to prevent
moisture condensation. Perform a quick and accurate weighing.
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o Dissolution: Add the required amount of pure DMSO to prepare a concentrated stock solution
(e.g., 25 mg/mL).

o Aliquoting: Immediately after the powder is fully dissolved, aliquot the stock solution into
single-use vials.

o Storage: Freeze the aliquots at -80°C to maintain stability and avoid repeated freeze-thaw
cycles [1].

Frequently Asked Questions

What is the chemical stability of Pelecopan in aqueous buffer? Pelecopan is typically supplied and
stored in DMSO for stability. Its stability in aqueous buffers for biological assays should be validated
empirically, as the degradation rate can be influenced by pH, temperature, and buffer composition. It is

recommended to prepare fresh working solutions from DMSO stock for each experiment.

I suspect my Pelecopan sample has degraded. How can I confirm this? Techniques like High-
Performance Liquid Chromatography (HPLC) can compare your sample with a fresh reference standard
to detect changes in purity and the appearance of degradation peaks. Additionally, a loss of inhibitory activity

in a baseline bioassay would strongly indicate compound degradation.

Experimental Workflow for Stock Solution Preparation

The diagram below outlines the key steps for preparing and storing Pelecopan stock solutions to maximize

stability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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